N-(4-methoxyphenyl)-3-methyl-1,3-benzothiazol-2-imine
Overview
Description
N-(4-methoxyphenyl)-3-methyl-1,3-benzothiazol-2-imine (MBZIM) is a compound that has been widely studied for its potential use in scientific research. It belongs to the class of benzothiazole derivatives, which have been found to possess various biological activities. MBZIM has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Synthesis of Complex Molecules
N-(4-methoxyphenyl)-3-methyl-1,3-benzothiazol-2-imine is utilized in the synthesis of complex molecules like indolocarbazoles, which are significant in various research contexts. Magnus, Exon, and Sear (1983) demonstrated its use in creating hexahydroindolocarbazole, a compound with potential applications in drug development and material science (Magnus, Exon, & Sear, 1983).
Antitumor Applications
Research by Chua et al. (1999) explored the antitumor activities of benzothiazoles, including derivatives similar to this compound. These compounds showed promising results against various cancer cell lines, indicating their potential in cancer research (Chua et al., 1999).
Chemical Structure Analysis
Attia et al. (2012) conducted a study on similar compounds, focusing on their crystal structures. Understanding the crystal structure is crucial in determining the physical and chemical properties of such compounds, which can inform their applications in material science and pharmaceuticals (Attia et al., 2012).
Sensing Applications
Tanaka et al. (2001) researched the use of benzothiazole derivatives in developing fluorescent probes for sensing metal cations and pH changes. This application is particularly relevant in environmental monitoring and diagnostic assays (Tanaka et al., 2001).
Biological Activity Studies
Uma et al. (2017) investigated the biological activities of benzothiazole derivatives, including antimicrobial properties. Such studies are essential for developing new antimicrobial agents and understanding the interaction between these compounds and biological systems (Uma et al., 2017).
Anti-HIV Agent Development
Mizuhara et al. (2012) conducted a study on pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives for developing potent anti-HIV agents. This research is significant in the field of antiretroviral drug development (Mizuhara et al., 2012).
properties
Molecular Formula |
C15H14N2OS |
|---|---|
Molecular Weight |
270.4 g/mol |
IUPAC Name |
N-(4-methoxyphenyl)-3-methyl-1,3-benzothiazol-2-imine |
InChI |
InChI=1S/C15H14N2OS/c1-17-13-5-3-4-6-14(13)19-15(17)16-11-7-9-12(18-2)10-8-11/h3-10H,1-2H3 |
InChI Key |
QXANLIAKHBUKKI-UHFFFAOYSA-N |
SMILES |
CN1C2=CC=CC=C2SC1=NC3=CC=C(C=C3)OC |
Canonical SMILES |
CN1C2=CC=CC=C2SC1=NC3=CC=C(C=C3)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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